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Compound of Interest

Compound Name: 5-Chloro-3-iodoisatoic anhydride
CAS No.: 33115-24-1
Cat. No.: B2669757
Get Quote
. J

Executive Safety Summary

5-Chloro-3-iodoisatoic anhydride (CAS: 33115-24-1) presents a dual-hazard profile that
distinguishes it from standard organic waste. Unlike generic organic solids, this compound is a
reactive electrophile and a halogenated species.

Critical Operational Risks:

e Pressure Explosion Hazard: Isatoic anhydrides react with water and nucleophiles (amines,
alcohols) to release Carbon Dioxide (COz2).[1] Placing unquenched material into a sealed
aqueous waste drum can cause catastrophic vessel failure due to rapid pressurization.

o Halogenated Waste Compliance: The presence of both Chlorine and lodine mandates strict
segregation from non-halogenated solvents.[2] lodine-containing compounds often require
specific high-temperature incineration protocols to prevent the formation of toxic byproducts.

Chemical Profile & Reactivity Assessment

To dispose of this chemical safely, you must understand the mechanism driving its instability.
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Property Data Operational Implication

Unique identifier for waste
CAS Number 33115-24-1 _
labeling.

Contains Cl and I. Must go to

Molecular Formula CsHsCIINOs3
Halogenated stream.[3]
Hydrolyzes to form 2-amino-5-
Reactivity Moisture Sensitive chloro-3-iodobenzoic acid +
CO2 (gas).
) ) Dust inhalation hazard,;
Physical State Solid (Powder)

sensitizer.

The Mechanism of Hazard (Why Quenching Matters)

When 5-Chloro-3-iodoisatoic anhydride contacts water or base, the anhydride ring opens.
This decarboxylation is the critical safety control point:

Senior Scientist Insight:Never dispose of the pure solid directly into a general agueous waste
drum. The cumulative addition of water from other waste sources will trigger delayed
hydrolysis, turning the waste drum into a pressure bomb.

Decision Matrix: Disposal Workflow

The following logic gate determines whether you should quench the material or package it as
solid waste.
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Click to download full resolution via product page

Figure 1: Operational decision tree for segregating bulk solids from reactive solutions to
prevent accidental pressurization.

Detailed Disposal Protocols
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Protocol A: Bulk Solid Disposal (Preferred for >5q)

Use this method for expired reagents or surplus pure solids. It minimizes the risk of
uncontrolled gas evolution in liquid containers.

e Segregation: Do not mix with liquid waste.

e Primary Container: Place the solid material into a chemically compatible wide-mouth jar
(HDPE or Amber Glass).

e Labeling: Apply a hazardous waste label.
o Constituents: "5-Chloro-3-iodoisatoic anhydride".
o Hazard Checkboxes: Irritant, Reactive (Water Reactive).
o Text: "SOLID WASTE - CONTAINS IODINE/CHLORINE."

e Secondary Containment: Place the sealed jar into a secondary clear plastic bag (zip-lock)
before placing it in the lab's solid waste accumulation bin.

Protocol B: Quenching & Liquid Disposal (For
Solutions/Residues)

Use this method for cleaning glassware or disposing of reaction mixtures.
Reagents Required:

e Solvent: Methanol or Ethanol.

e Quencher: 10% Sodium Hydroxide (NaOH) or Ammonium Hydroxide.
Step-by-Step Methodology:

» Dissolution: Dissolve the residue in a minimal amount of Methanol. Isatoic anhydrides are
sparingly soluble in water but dissolve readily in alcohols.

o Controlled Hydrolysis:
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o Place the solution in a beaker (open top) inside a fume hood.
o Slowly add 10% NaOH.

o Observation: You will observe bubbling (CO: release).

e The "Wait" Phase (Crucial):
o Allow the mixture to stand in the hood for 30 minutes.

o Do not transfer to a waste bottle until all bubbling has ceased.

» Neutralization: Check pH. If highly alkaline (>10), neutralize with dilute Hydrochloric Acid

(HCI) to pH 6-9.

o Transfer: Pour into the Halogenated Organic Waste container.

o Note: Even though it is aqueous, the high halogen content (Chloro/lodo) often dictates it

be treated as halogenated organic in many jurisdictions to ensure proper incineration.

Regulatory & Compliance Codes

When filling out waste manifests for Environmental Health & Safety (EHS) or external

contractors, use the following classifications.

Regulatory Body

Classification Code

Description

Characteristic of Reactivity (if

RCRA (USA) D003 (Potential) _

bulk and water-reactive).

This specific CAS is not on the
RCRA (USA) Not Listed (P/U) P or U list; regulated by

characteristic.

Waste Stream

Halogenated Organic

Mandatory due to lodine (1)

and Chlorine (CI) content.

DOT (Transport)

UN 3261 (Likely)

Corrosive Solid, Acidic,
Organic, N.O.S. (if acidic
hydrolysis occurs).[3][4]
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Special Note on lodine: Some waste disposal facilities charge a premium for high-iodine waste
or require it to be separated from standard chlorinated solvents due to recycling interference.
Action: Verify with your facility's EHS officer if "lodine-containing waste" requires a separate
carboy.

Emergency Response (Spills)
Scenario: A 10g bottle drops and shatters on the floor.
o Evacuate & Ventilate: The dust is a respiratory irritant. Clear the immediate area.[5][6][7]
o PPE: Wear nitrile gloves, safety goggles, and an N95 dust mask (or respirator).
e Dry Clean-Up:
o Do NOT spray water on the pile (this will generate foam and gas).
o Cover the spill with dry sand or Vermiculite.
o Sweep carefully to avoid dust generation.[7]
» Disposal: Scoop into a dry container and label as Protocol A (Solid Waste).

o Decontamination: Only after the bulk solid is removed, wipe the surface with a damp paper
towel soaked in dilute ammonia to deactivate trace residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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